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Compound of Interest

Compound Name: Dibutoxymethane

Cat. No.: B1583069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for

Dibutoxymethane (CAS No. 2568-90-3), also known as Butylal or Di-n-butyl formal. The

information is compiled from various safety data sheets (SDS) and chemical databases to

ensure a thorough understanding for professionals handling this substance.

Chemical and Physical Properties
Dibutoxymethane is a colorless liquid and is classified as a flammable liquid and vapor.[1][2] It

is used as a solvent in various applications, including cosmetics and as a cleansing agent.[3]
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Property Value Source

Molecular Formula C9H20O2 [1][4][5][6]

Molecular Weight 160.25 g/mol [1][4]

Appearance Colorless liquid [7][8]

Boiling Point 179.2 °C to 185 °C [7][8][9]

Melting Point -58.1 °C to -61.5 °C [6][7]

Flash Point 60 °C to 63 °C [6][7]

Density 0.835 to 0.87 g/cm³ at 20 °C [7][8]

Vapor Pressure 0.079 kPa at 20 °C [7]

Water Solubility 222.5 - 250 mg/L at 20 °C [6][7]

log Pow (Octanol/Water

Partition Coefficient)
2.77 at 21.5 °C [7]

Autoignition Temperature 220 °C [7]

Toxicological Information
Dibutoxymethane is generally considered to have low toxicity.[3][8]

Endpoint Species Route Value Source

LD50
Rabbit

(male/female)
Oral 6,873 mg/kg bw [7]

LD50
Rat

(male/female)
Dermal

> 2,000 mg/kg

bw
[7]

Skin

Corrosion/Irritatio

n

No data available - - [7]

Serious Eye

Damage/Irritation
No data available - - [7]
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Note: No data is available for inhalation toxicity, respiratory or skin sensitization, germ cell

mutagenicity, carcinogenicity, reproductive toxicity, STOT-single exposure, STOT-repeated

exposure, or aspiration hazard.[7]

Ecological Information
Endpoint Species Value Exposure Time Source

LC50 Fish 27.344 mg/L 96 h [7]

EC50 Daphnia magna > 100 mg/L 48 h [7]

EC50
Desmodesmus

subspicatus
> 1.3 mg/L 72 h [7]

EC50 Microorganisms > 100 mg/L 3 h [7]

Note: No data is available on persistence and degradability, bioaccumulative potential, or

mobility in soil.[4][7]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Dibutoxymethane is classified as a flammable liquid.[1][2]

GHS Pictogram: Flame

Signal Word: Warning

Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[2][4][10]
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P233: Keep container tightly closed.[2][4]

P240: Ground and bond container and receiving equipment.[4]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[4]

P242: Use non-sparking tools.[4]

P243: Take action to prevent static discharges.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.[2][4]

P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[2][10]

P403+P235: Store in a well-ventilated place. Keep cool.[2][4][10]

P501: Dispose of contents/container to an approved waste disposal plant.[2][10]

Experimental Protocols
Detailed experimental protocols for the toxicological and ecological studies cited in the

available safety data sheets are not provided in the source documents. The provided data,

such as LD50 and EC50 values, are summaries of study results. For detailed methodologies,

direct consultation of the original study reports would be necessary.

Signaling Pathways
There is no information available in the searched documents regarding specific signaling

pathways affected by Dibutoxymethane. Given its low toxicity profile, it is likely not a subject

of extensive research in this area.

Health and Safety Procedures
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The following diagrams illustrate the recommended procedures for handling emergencies

involving Dibutoxymethane.

Exposure Route

First Aid Action

Inhalation Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention if symptoms persist.

Skin Contact Take off contaminated clothing immediately.
Rinse skin with water.

Eye Contact

Rinse with pure water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Seek medical attention if irritation persists.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.
Seek medical attention.

Click to download full resolution via product page

First-Aid Procedures for Dibutoxymethane Exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1583069?utm_src=pdf-body
https://www.benchchem.com/product/b1583069?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media Firefighter Personal Protective Equipment

Dibutoxymethane Fire

Alcohol-resistant foam

Use

Dry chemical

Use

Carbon dioxide

Use

Water spray

Use

Wear self-contained breathing apparatus (SCBA). Wear flame-resistant and impervious clothing.

Click to download full resolution via product page

Firefighting Measures for Dibutoxymethane.

Handling, Storage, and Personal Protective
Equipment

Handling: Avoid contact with skin and eyes.[4] Use in a well-ventilated area and keep away

from ignition sources.[2][4] Take precautionary measures against static discharge.[2][4]

Storage: Store in a cool, dry, and well-ventilated place.[2][4] Keep the container tightly

closed.[2][4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[7]

Skin Protection: Wear impervious clothing and chemical-resistant gloves.[7]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[7]

Accidental Release Measures
In case of a spill, ensure adequate ventilation and remove all sources of ignition.[7] Prevent the

substance from entering drains.[4][10] Absorb the spill with an inert material and place it in a

suitable container for disposal.[4][10]
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Stability and Reactivity
Dibutoxymethane is stable under normal conditions.[2] No hazardous reactions are known

under normal processing.[2]

This technical guide is intended for informational purposes and should not be a substitute for a

formal risk assessment or professional safety advice. Always refer to the most current Safety

Data Sheet (SDS) for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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